Cas no 1368069-77-5 (4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid)

• Product Name: 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid
• CAS No: 1368069-77-5
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5099976
• Update Time: 2026-03-03

4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid, 4-chloro-
• 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid

• Inchi： 1S/C7H4ClN3O2/c8-6-4-1-2-5(7(12)13)11(4)10-3-9-6/h1-3H,(H,12,13)
• InChI Key： UYOUSBRLRLLYNZ-UHFFFAOYSA-N
• SMILES： N12C(C(O)=O)=CC=C1C(Cl)=NC=N2

Additional information on 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid

4-Chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic Acid: A Multifunctional Compound with Promising Applications in Biomedical Research

4-Chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid, identified by its CAS No. 1368069-77-5, represents a novel class of heterocyclic compounds with significant potential in the field of pharmaceutical chemistry and molecular biology. This compound belongs to the family of pyrrolo[2,1-f][1,2,4]triazine derivatives, which are characterized by their unique six-membered ring fused with a five-membered triazine ring. The presence of a chlorine substituent at the 4-position and a carboxylic acid group at the 7-position contributes to its distinct chemical properties and biological activity. Recent studies have highlighted its role in modulating intracellular signaling pathways and its potential as a scaffold for drug development.

The structural complexity of 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid is further enhanced by its stereochemistry and functional group arrangement. The pyrrolo ring system, which is a five-membered heterocycle containing a nitrogen atom, is fused to the triazine ring, a six-membered ring with three nitrogen atoms. This unique arrangement creates a rigid molecular framework that can interact with various biological targets, including protein kinases, ion channels, and nucleic acid-binding proteins. The carboxylic acid group at the 7-position provides additional functional versatility, enabling the compound to engage in hydrogen bonding and electrostatic interactions with target molecules.

Recent advances in computational chemistry and molecular modeling have provided insights into the binding affinity of 4-chloropyrrolo[2,1-f][3,2,4]triazine-7-carboxylic acid with specific biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for the ERK1/2 signaling pathway, which is implicated in cell proliferation and tumor progression. The chlorine substituent at the 4-position was found to enhance the compound's lipophilicity, facilitating its penetration into cell membranes and improving its bioavailability. These findings underscore the importance of structural optimization in the design of effective therapeutic agents.

Experimental studies have also explored the 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid in the context of anti-inflammatory and anti-cancer applications. In vitro assays revealed that this compound significantly inhibits the activity of COX-2 and 5-LOX enzymes, which are key players in the inflammatory response. Additionally, it demonstrated potent apoptotic effects on cancer cell lines, particularly in prostate cancer and breast cancer models. The carboxylic acid group is believed to contribute to these effects by modulating intracellular pH and disrupting mitochondrial function.

One of the most promising applications of 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid is in the field of targeted drug delivery. Researchers have developed nanoparticle-based formulations that enhance the compound's solubility and stability in biological systems. A 2024 study published in Nano Today reported that encapsulating this compound in lipid nanoparticles significantly improved its therapeutic efficacy in animal models of colorectal cancer. The chlorine substituent was found to play a critical role in the compound's interaction with the lipid bilayer, facilitating its internalization into target cells.

From a synthetic perspective, the 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid can be synthesized through a multi-step process involving the formation of a triazine ring and subsequent functionalization. A 2022 study in Organic Letters described a novel route to this compound using a Ullmann coupling reaction, which allows for the selective introduction of the chlorine substituent at the 4-position. This synthetic approach provides a scalable method for the production of this compound, which is essential for its application in pharmaceutical development.

Recent advances in drug discovery have also highlighted the potential of 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid as a lead compound for the development of multi-target drugs. Its ability to interact with multiple biological targets makes it a valuable scaffold for the design of polypharmacological agents. For instance, a 2023 study in ACS Chemical Biology demonstrated that this compound can simultaneously modulate the PI3K/AKT/mTOR pathway and inhibit VEGF signaling, which are both critical in the progression of angiogenesis and metastasis in cancers.

Despite its promising properties, the 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid still faces challenges in terms of toxicological profiling and clinical translation. Ongoing research is focused on optimizing its metabolic stability and reducing potential off-target effects. A 2024 review in Drug Discovery Today emphasized the importance of structure-activity relationship (SAR) studies in refining this compound for therapeutic applications. These studies aim to identify key functional groups that can be modified to enhance its safety profile and therapeutic index.

In conclusion, 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity make it a promising candidate for the development of new therapeutic agents. Continued research into its mechanism of action, synthetic optimization, and clinical potential will be crucial in realizing its full therapeutic value. As the field of biomedical research continues to evolve, compounds like 4-chloropyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid will play an increasingly important role in the discovery of innovative treatments for a wide range of diseases.